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Compound of Interest

Compound Name: m-Anisaldehyde

Cat. No.: B106831

Essential Safety and Handling Guide for m-
Anisaldehyde

Introduction to m-Anisaldehyde Safety

m-Anisaldehyde (3-methoxybenzaldehyde) is a laboratory chemical that requires careful
handling to ensure the safety of researchers and maintain a secure laboratory environment.[1]
Adherence to proper personal protective equipment (PPE) protocols, operational procedures,
and disposal plans is critical. This guide provides comprehensive, step-by-step guidance to
minimize exposure and mitigate risks associated with its use.

Hazard Identification and Classification

m-Anisaldehyde is classified as hazardous under the OSHA Hazard Communication
Standard.[1] Its primary health risks involve irritation to the skin, eyes, and respiratory system.

[2]
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Hazard Classification Description GHS Hazard Statement

Skin Corrosion/Irritation Causes skin irritation.[1] H315

Causes serious eye irritation.

Serious Eye Damage/Irritation o H319

May cause respiratory

Specific Target Organ Toxicity T H335
irritation.

Personal Protective Equipment (PPE) Requirements

A multi-layered approach to personal protection is essential to prevent exposure. The following
PPE is required when handling m-Anisaldehyde.
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. Recommended Standard/Specificat
Protection Type . . Purpose
Equipment ion
OSHA 29 CFR

Eye & Face Protection

Chemical safety

goggles or glasses.

To protect eyes from
1910.133 or EN 166.

[1]2]

splashes and contact.

Hand Protection

Chemical-resistant
gloves (e.g., Nitrile,

Neoprene).

To prevent direct skin
contact and
absorption.[2][3]

Body Protection

Fully buttoned
laboratory coat;
chemical-resistant
apron or coveralls for

larger quantities.

To protect skin from
accidental spills and
splashes.[2][4]

Respiratory Protection

Not required under
normal conditions with
adequate ventilation.
[1] If ventilation is
inadequate or
vapors/aerosols are
generated, use a
NIOSH-approved
respirator with an
appropriate filter (e.qg.,
Type ABEK
(EN14387)).[2]

OSHA 29 CFR
1910.134 and ANSI
788.2 or EN 149.[2]

To prevent inhalation

of irritating vapors.

Physicochemical and Safety Data

Understanding the properties of m-Anisaldehyde is crucial for safe handling and storage.
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Property Value

Molecular Formula CsHsO2

Molecular Weight 136.15 g/mol

Appearance Liquid

Boiling Point 143 °C (289 °F) at 50 mmHg

Flash Point 113 °C (235.4 °F) - closed cup

Density 1.117 g/mL at 20 °C (68 °F)

Vapor Density 4.7 (Air = 1.0)[5][6]

NFPA Ratings Health: 2, Flammability: 0, Instability: O[1]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is essential for laboratory safety.

Engineering Controls

o Ventilation: Always handle m-Anisaldehyde in a well-ventilated area.[1] All procedures
should ideally be conducted within a certified chemical fume hood to minimize inhalation
exposure.[3]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[1]

Handling Protocol

o Preparation: Before handling, ensure all required PPE is correctly worn. Avoid wearing
contact lenses, as they can absorb and concentrate irritants.[7]

» Dispensing: Carefully dispense the liquid to avoid splashing or creating mists.

o During Use: Avoid all contact with eyes, skin, and clothing.[2] Do not breathe any vapors or
mists that may be generated.[1] Keep the container tightly closed when not in use.[2]
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» Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling is complete.[1][2] Decontaminate all work surfaces.

e Clothing: Remove any contaminated clothing immediately and wash it before reuse.[2]

Storage Plan

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]
e Protect the container from direct sunlight.[1]
o For long-term stability, store under an inert atmosphere, such as nitrogen.[1][4]

o Keep away from incompatible materials, including strong oxidizing agents, strong bases, and
strong reducing agents.[1][7]

Emergency and Disposal Procedures

o Evacuate: Clear the area of all personnel.
o Ventilate: Ensure the area is well-ventilated.

» Contain: Absorb the spill using an inert material such as sand, silica gel, or a universal
binder.[2][4]

e Collect: Place the absorbed material into a suitable, labeled, and closed container for
chemical waste disposal.[2]

» Decontaminate: Clean the spill area thoroughly.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[2]

Remove contaminated clothing. Flush skin with
Skin Contact plenty of soap and water for at least 15 minutes.

Get medical advice if irritation occurs.[1][2]

Move the person to fresh air immediately. If

breathing is difficult, administer oxygen. If

Inhalation ) ) o
breathing has stopped, provide artificial
respiration. Seek medical aid.[2]

Do NOT induce vomiting. If the person is
) conscious and alert, rinse their mouth and have
Ingestion

them drink 2-4 cupfuls of water or milk. Seek

immediate medical attention.[2]

» All waste materials, including contaminated absorbents and empty containers, must be
disposed of through a licensed waste disposal contractor.[8]

e Do not allow the product or its containers to enter drains or surface waters.[9]
o Disposal must conform to all federal, state, and local environmental regulations.[5]

Visual Safety Workflows

The following diagrams illustrate the necessary safety and handling workflows for m-
Anisaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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